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For Researchers, Scientists, and Drug Development Professionals

Abstract
Deucravacitinib, a selective tyrosine kinase 2 (TYK2) inhibitor, represents a significant

advancement in the treatment of moderate-to-severe plaque psoriasis. As with all

pharmaceuticals containing secondary amine moieties, there is a theoretical risk of forming N-

nitroso-drug substance-related impurities (NDSRIs), such as N-nitroso-deucravacitinib. This

technical guide provides a comprehensive overview of the potential synthetic pathways for N-
nitroso-deucravacitinib, the inherent chemical challenges associated with its formation, and

the analytical methodologies for its detection. The document synthesizes current scientific

understanding, including computational and experimental perspectives, to offer a thorough

resource for risk assessment and management.

Introduction to N-Nitrosamines and Deucravacitinib
N-nitrosamines are a class of organic compounds characterized by a nitroso group (-N=O)

bonded to an amine nitrogen. Many N-nitrosamines are classified as probable human

carcinogens, making their presence in pharmaceuticals a significant safety concern for
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regulatory bodies and manufacturers. The formation of N-nitrosamines typically occurs when a

secondary or tertiary amine reacts with a nitrosating agent.

Deucravacitinib's molecular structure contains a secondary amine, which theoretically makes it

susceptible to N-nitrosation. However, the reactivity of this amine is significantly influenced by

its local chemical environment.

Table 1: Physicochemical Properties of N-nitroso-deucravacitinib

Property Value

Molecular Formula C₂₀H₂₁N₉O₄

Molecular Weight 454.46 g/mol

IUPAC Name

6-(cyclopropanecarboxamido)-4-((2-methoxy-3-

(1-methyl-1H-1,2,4-triazol-3-yl)phenyl)

(nitroso)amino)-N-(methyl-d3)pyridazine-3-

carboxamide

Potential Synthetic Pathways for N-nitroso-
deucravacitinib
The synthesis of N-nitrosamines from secondary amines is a well-established chemical

transformation. The general mechanism involves the reaction of an unprotonated secondary

amine with a nitrosating agent. The most common nitrosating agent is nitrous acid (HNO₂),

which is typically formed in situ from a nitrite salt (e.g., sodium nitrite) under acidic conditions.
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Nitrous Acid Formation

Nitrosating Agent Formation

N-Nitrosation of Deucravacitinib

Sodium Nitrite (NaNO₂)

Nitrous Acid (HNO₂)

Protonation

Acid (H⁺)

2 HNO₂

Dinitrogen Trioxide (N₂O₃)

Dehydration

Water (H₂O)

Deucravacitinib (Secondary Amine)

Protonated Intermediate

Nucleophilic Attack

N₂O₃

N-nitroso-deucravacitinib

Deprotonation

HNO₂

Protocol 1: NaNO₂ / Acid

Protocol 2: tert-Butyl Nitrite

Dissolve Deucravacitinib Cool to 0-5 °C Add NaNO₂ Solution Add Acid Stir at 0-5 °C Quench Extract Purify

Dissolve Deucravacitinib Add TBN Stir at RT or Heat Concentrate Purify

Click to download full resolution via product page
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To cite this document: BenchChem. [Potential Pathways for N-nitroso-deucravacitinib
Synthesis: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16082428/docs#potential-pathways-for-n-nitroso-
deucravacitinib-synthesis-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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